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Compound of Interest

Compound Name:
1-Methoxy-2-

(methoxymethoxy)benzene

CAS No.: 73220-26-5

Cat. No.: B1601363

Get Quote

Executive Summary & Strategic Utility
1-Methoxy-2-(methoxymethoxy)benzene (CAS: 13426-00-1) is the methoxymethyl (MOM)

ether derivative of Guaiacol (2-methoxyphenol). In drug development and complex organic

synthesis, this compound serves not merely as a protected phenol but as a Directed Ortho

Metalation (DoM) active intermediate.

Unlike standard benzyl or methyl ethers, the MOM moiety possesses unique chelating ability,

facilitating lithiation at the C3 or C6 positions with high regioselectivity. This guide provides the

definitive spectroscopic data required for identification and compares its performance against

standard phenolic protecting groups (Benzyl, Methyl, TBDMS) to aid synthetic decision-making.

Spectroscopic Profile (The Data)
The following data establishes the "Gold Standard" for confirming the identity of 1-Methoxy-2-
(methoxymethoxy)benzene. The presence of the methylene singlet (
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5.23) is the primary diagnostic peak confirming successful protection.

Nuclear Magnetic Resonance ( H & C NMR)
Solvent: CDCl

Frequency: 400 MHz (

H), 100 MHz (

C)[1]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Analyst Note: The diagnostic "MOM singlet" at 5.23 ppm must be distinct. If this peak appears

as a broad hump or is shifted <5.0 ppm, suspect hydrolysis back to the phenol or incomplete

formation. The disappearance of the phenolic -OH singlet (typically

5.6-5.8 in Guaiacol) is the secondary confirmation.

Infrared Spectroscopy (FT-IR)
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Unlock Full Protocol on Website

Mass Spectrometry (GC-MS / ESI)
Molecular Formula: C

H

O

Molecular Weight: 168.19 g/mol

Key Fragments (EI, 70eV):

168 [M]

(Parent Ion)

45 [CH

OCH

]

(Characteristic MOM fragment)

123 [M - MOM]

(Loss of protecting group)

Comparative Performance Guide
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Why choose MOM protection over Benzyl (Bn) or Methyl (Me) ethers? The decision relies on

orthogonality and lithiation strategy.

Performance Matrix

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Decision Logic
Choose MOM if: You need to perform Directed Ortho Metalation (DoM) to functionalize the

ring at C3, or if you need to deprotect under mild acidic conditions without using heavy

metals (hydrogenolysis).

Choose Benzyl if: Your synthesis involves strong acids elsewhere, or if you plan to deprotect

using neutral hydrogenation (H

/Pd/C).

Choose Methyl if: The methoxy group is a permanent feature of the final drug molecule (e.g.,

Verapamil analogs).

Experimental Protocols
Synthesis of 1-Methoxy-2-(methoxymethoxy)benzene
Standard Protocol for High-Yield Protection

Reagents:
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Guaiacol (1.0 eq)[2]

Chloromethyl methyl ether (MOM-Cl) (1.2 eq) [Warning: Carcinogen - Handle in Fume Hood]

N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

Dichloromethane (DCM) (Solvent)

Procedure:

Setup: Flame-dry a round-bottom flask under Argon atmosphere. Dissolve Guaiacol in

anhydrous DCM (0.5 M concentration).

Base Addition: Add DIPEA via syringe at 0°C. Stir for 10 minutes.

Protection: Dropwise add MOM-Cl at 0°C. The reaction is exothermic; control rate to

maintain low temp.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC

(SiO

, 20% EtOAc/Hexane). Product R

will be higher than Guaiacol.

Quench: Quench with Saturated NH

Cl solution.

Workup: Extract with DCM (3x). Wash combined organics with 1M NaOH (to remove

unreacted Guaiacol), then Brine. Dry over Na

SO

.

Purification: Flash Column Chromatography (Hexane/EtOAc gradient).

Self-Validating QC Workflow
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The following diagram illustrates the logical flow for synthesizing and validating the compound,

ensuring no false positives.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Synthesis and Quality Control Decision Tree. The critical control point is the NaOH

wash, which chemically removes starting material, simplifying the spectral validation.

Strategic Application: Directed Ortho Metalation
(DoM)
The primary value of MOM-Guaiacol over Veratrole (dimethoxybenzene) is its ability to

coordinate Lithium.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Figure 2: Mechanism of MOM-directed lithiation. The extra oxygen in the MOM group stabilizes

the lithiated intermediate, increasing yield compared to simple methyl ethers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1601363#spectroscopic-data-for-1-methoxy-2-
methoxymethoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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